Cas no 15450-68-7 (1H-Phosphole,2,3-dihydro-1,4-dimethyl-, 1-oxide)

• Product Name: 1H-Phosphole,2,3-dihydro-1,4-dimethyl-, 1-oxide
• CAS No: 15450-68-7
• MF: C₆H₁₁OP
• MW: 130.124702692032
• CID: 209321
• PubChem ID: 84919
• Update Time: 2025-04-19

1H-Phosphole,2,3-dihydro-1,4-dimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Phosphole,2,3-dihydro-1,4-dimethyl-, 1-oxide
• 1,3-DIMETHYL-2-PHOSPHOLENE 1-OXIDE
• (1R)-1,4-dimethyl-2,3-dihydro-1H-phosphole 1-oxide
• (1S)-1,4-dimethyl-2,3-dihydro-1H-phosphole 1-oxide
• 1,4-dimethyl-2,3-dihydro-1H-phosphole 1-oxide
• 2,3-Dihydro-1,4-dimethyl-1H-phosphole, 1-oxide
• 1-Oxo-1,3-dimethyl-2-phospholene
• KZFJYCRQWKWYJE-UHFFFAOYSA-N
• SCHEMBL659385
• 1,4-dimethyl-2,3-dihydro-1lambda5-phosphole 1-oxide
• 2-Phospholene, 1,3-dimethyl-, 1-oxide
• 1,4-Dimethyl-2,3-dihydro-1H-phosphole 1-oxide #
• 15450-68-7
• 1H-Phosphole, 2,3-dihydro-1,4-dimethyl-, 1-oxide
• DTXSID70884839

• Inchi： 1S/C6H11OP/c1-6-3-4-8(2,7)5-6/h5H,3-4H2,1-2H3
• InChI Key： KZFJYCRQWKWYJE-UHFFFAOYSA-N
• SMILES： P1(C)(C=C(C)CC1)=O

Computed Properties

• Exact Mass: 130.05483
• Monoisotopic Mass: 130.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.01
• Boiling Point: 279.8°Cat760mmHg
• Flash Point: 123°C
• Refractive Index: 1.446
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Metalloheterocyclic compounds Phospholes